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Compound of Interest

Compound Name:
N,9,9-Triphenyl-9H-fluoren-2-

amine

Cat. No.: B3030059 Get Quote

N,9,9-Triphenyl-9H-fluoren-2-amine, with CAS Number 860465-14-1, is a complex organic

molecule increasingly utilized in the field of materials science.[1] Its unique fluorene-based

structure, featuring triphenylamine moieties, makes it a valuable building block for organic light-

emitting diodes (OLEDs), perovskite solar cells, and other advanced electronic applications. As

with any specialized chemical compound, a thorough understanding of its safety profile is not

merely a regulatory formality but a cornerstone of responsible research and development.

This guide provides a comprehensive analysis of the Material Safety Data Sheet (MSDS) for

N,9,9-Triphenyl-9H-fluoren-2-amine. Moving beyond a simple recitation of data, this

document offers an in-depth interpretation of the hazards, providing practical, field-tested

protocols for safe handling, storage, and emergency response. It is designed for the discerning

researcher and drug development professional who requires not just the "what" but the "why"

behind safety procedures.

Chemical and Physical Properties: A Data-Driven
Overview
The physical characteristics of a compound are the first indicators of how it will behave under

laboratory conditions, influencing everything from storage to handling. N,9,9-Triphenyl-9H-
fluoren-2-amine is a solid, crystalline powder whose appearance can range from white to

orange or green.[1][2] Its high melting and boiling points are indicative of a stable molecular

structure.
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Property Value Source

Molecular Formula C31H23N [2][3]

Molecular Weight 409.52 g/mol [2][3]

CAS Number 860465-14-1 [2][3]

Appearance
White to Orange to Green

powder to crystal
[1][2]

Melting Point
208 °C (with a range of 206.0

to 210.0 °C)
[1][2][4]

Boiling Point 560.3 ± 29.0 °C (Predicted) [2]

Density 1.200 ± 0.06 g/cm³ (Predicted) [2]

Storage Temperature 4°C, protect from light

Hazard Identification and GHS Classification: A
Scientific Breakdown
N,9,9-Triphenyl-9H-fluoren-2-amine is classified under the Globally Harmonized System

(GHS) with the GHS07 pictogram, indicating that it is harmful.[4] The signal word "Warning"

further underscores the need for careful handling.[4] A detailed understanding of its specific

hazard statements is critical for developing effective safety protocols.
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GHS Classification Hazard Statement Code
Implications for
Researchers

Acute Toxicity (Oral) Harmful if swallowed H302

Ingestion can lead to

adverse health

effects. Strict

prohibition of eating,

drinking, or smoking in

the laboratory is

mandatory.

Skin

Corrosion/Irritation
Causes skin irritation H315

Direct contact with the

skin can cause

irritation. The use of

appropriate gloves

and a lab coat is

essential.

Serious Eye

Damage/Irritation

Causes serious eye

irritation
H319

The compound can

cause significant

irritation upon contact

with the eyes. Eye

protection is non-

negotiable.

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
H335

Inhalation of the

powder can irritate the

respiratory tract. All

handling should be

done in a well-

ventilated area or a

fume hood.

Experimental Protocols: From Benchtop to Disposal
The following protocols are designed as self-validating systems, integrating best practices with

the specific hazards identified for N,9,9-Triphenyl-9H-fluoren-2-amine.
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Safe Handling and Personal Protective Equipment (PPE)
Workflow
The primary routes of exposure are inhalation, ingestion, and skin/eye contact. The causality

behind the recommended PPE is to create a complete barrier against these routes.
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Preparation & Engineering Controls

Mandatory PPE

Handling Protocol

Post-Handling & Decontamination

Work Area Preparation:
Ensure certified chemical fume hood is operational.
Verify safety shower and eyewash station access.

Assemble Personal Protective Equipment (PPE)

Proceed once area is safe

Splash-proof Safety Goggles
(ANSI Z87.1 approved)

Nitrile Gloves
(Check for integrity before use) Closed-front Lab Coat NIOSH-approved Respirator

(If fume hood is unavailable or for large quantities)

Handle solid material exclusively within the fume hood
to prevent inhalation of dust (addresses H335). [1]

Use anti-static weighing paper/boat.
Avoid creating airborne dust.

Use a spatula for transfers.
Keep containers closed when not in use.

Wipe down work surfaces with an appropriate solvent
(e.g., isopropanol) and then soap and water.

After experiment completion

Remove and dispose of gloves and any contaminated items
in a designated hazardous waste container.

Wash hands thoroughly with soap and water
after completing work and removing PPE. [9]
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N,9,9-Triphenyl-9H-fluoren-2-amine Structure

Potential Exposure Routes

Inhalation (H335) Skin Contact (H315) Eye Contact (H319) Ingestion (H302)

Click to download full resolution via product page

Caption: Chemical Structure and Primary Routes of Exposure.

First-Aid Measures:
The goal of first aid is to mitigate the immediate effects of exposure while seeking professional

medical help.

Inhalation (H335): If a person inhales the powder, immediately move them to fresh air. [3]If

they are not breathing, provide artificial respiration. Seek immediate medical attention. The

rationale is to remove the individual from the source of irritation and provide respiratory

support if needed.

Skin Contact (H315): In case of skin contact, remove contaminated clothing and wash the

affected area thoroughly with soap and plenty of water. [3]Consult a physician if irritation

persists. This action is designed to physically remove the irritant from the skin.

Eye Contact (H319): If the compound enters the eyes, rinse cautiously with plenty of water

for at least 15 minutes, holding the eyelids open. [3][5]Remove contact lenses if present and

easy to do. Continue rinsing and consult a physician immediately. The extended rinsing

period is crucial to ensure all particles are flushed from the eye.

Ingestion (H302): If swallowed, do NOT induce vomiting. Rinse the mouth with water. Seek

immediate medical attention and show the medical professional this safety data sheet. [3][5]
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Storage and Disposal: Ensuring Long-Term Safety
Storage: Store N,9,9-Triphenyl-9H-fluoren-2-amine in a tightly closed container in a cool,

dry, and well-ventilated area. The recommended storage temperature is 4°C, and it should

be protected from light to maintain its chemical integrity. [4]Store locked up and away from

incompatible materials such as strong oxidizing agents. * Disposal: Dispose of unused

material and its container as hazardous waste. Follow all federal, state, and local

regulations. Do not allow the product to enter drains or waterways.

Conclusion
The safe and effective use of N,9,9-Triphenyl-9H-fluoren-2-amine in a research setting is

predicated on a comprehensive understanding of its hazard profile. By internalizing the

information presented in its MSDS and adhering to the detailed protocols outlined in this guide,

researchers can mitigate risks and maintain a safe laboratory environment. The principles of

causality in experimental design must extend to safety procedures, where every precaution is a

direct, evidence-based response to a known hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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